Cas no 98464-63-2 (Benzene,1,2,5-trichloro-3-(methylthio)-)
98464-63-2 structure
Product Name:Benzene,1,2,5-trichloro-3-(methylthio)-
CAS No:98464-63-2
MF:C7H5Cl3S
MW:227.538597822189
CID:814286
PubChem ID:179054
Update Time:2025-04-19
Benzene,1,2,5-trichloro-3-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,5-trichloro-3-(methylthio)-
- 1,2,5-trichloro-3-methylsulfanylbenzene
- 2,3,5-trichlorophenyl methyl sulfide
- Benzene, 1,2,5-trichloro-3-(methylthio)-
- SCHEMBL23434929
- DTXSID10243582
- 98464-63-2
-
- Inchi: 1S/C7H5Cl3S/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,1H3
- InChI Key: LXXQGAIMVUXFLF-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1SC)Cl)Cl
Computed Properties
- Exact Mass: 225.917754g/mol
- Monoisotopic Mass: 225.917754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 25.3Ų
Benzene,1,2,5-trichloro-3-(methylthio)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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